Propanamide, 2-bromo-2-methyl-N-[3-(triethoxysilyl)propyl]-

• CAS No.: 908595-77-7
• Molecular Formula: C13H28BrNO4Si
• Molecular Weight: 370.35 g/mol
• IUPAC Name: 2-bromo-2-methyl-N-(3-triethoxysilylpropyl)propanamide
• InChI: InChI=1S/C13H28BrNO4Si/c1-6-17-20(18-7-2,19-8-3)11-9-10-15-12(16)13(4,5)14/h6-11H2,1-5H3,(H,15,16)
• InChI Key: KFGDVAGWRMWGOK-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](CCCNC(=O)C(C)(C)Br)(OCC)OCC

Description

Propanamide, 2-bromo-2-methyl-N-[3-(triethoxysilyl)propyl]- (hereafter referred to by its systematic name) is a brominated alkylamide functionalized with a triethoxysilyl group. This compound is synthesized via a two-step reaction: (1) the condensation of 2-bromoisobutyryl bromide with 3-aminopropyltriethoxysilane (APS) in dry toluene, catalyzed by triethylamine (TEA), and (2) purification under reduced pressure to yield the final product . Its structure combines a bromoisobutyramide moiety, which serves as an atom-transfer radical polymerization (ATRP) initiator, and a triethoxysilyl group that enables covalent bonding to hydroxylated surfaces (e.g., silicon oxides) .

Biological Activity

Propanamide, 2-bromo-2-methyl-N-[3-(triethoxysilyl)propyl]- (CAS No. 851594-96-2) is a chemical compound that has garnered attention in various fields of research due to its unique structural properties and potential applications. Its molecular formula is C10H22BrNO4Si, and it has a molecular weight of 328.28 g/mol. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, applications, and relevant research findings.

• Molecular Formula: C10H22BrNO4Si
• Molecular Weight: 328.28 g/mol
• IUPAC Name: 2-bromo-2-methyl-N-(3-trimethoxysilylpropyl)propanamide

The biological activity of Propanamide, 2-bromo-2-methyl-N-[3-(triethoxysilyl)propyl]- primarily arises from its ability to undergo hydrolysis and condensation reactions. The trimethoxysilyl group hydrolyzes to form silanol groups, which can condense to form siloxane bonds. These reactions are crucial for its applications in material science and surface modification, particularly in enhancing the properties of biological materials for specific applications such as biosensors .

Biological Applications

• Surface Modification : The compound is utilized to modify surfaces of biological materials, improving their interaction with biological systems.
• Biosensors : Its ability to form strong siloxane bonds makes it suitable for applications in biosensor technology.
• Advanced Materials : It is also employed in the production of coatings, adhesives, and sealants due to its reactivity and bonding capabilities .

Case Studies

• Surface Functionalization : A study demonstrated that the application of Propanamide, 2-bromo-2-methyl-N-[3-(triethoxysilyl)propyl]- on glass substrates significantly enhanced protein adsorption, indicating its potential use in biosensor development .
• Polymer Composites : Research indicated that incorporating this compound into polymer matrices improved mechanical properties and thermal stability, suggesting its utility in advanced material applications.

Comparative Analysis

A comparison with similar compounds shows that Propanamide, 2-bromo-2-methyl-N-[3-(triethoxysilyl)propyl]- exhibits superior reactivity due to the presence of the bromine atom, which can participate in substitution reactions. This distinguishes it from derivatives like 2-bromo-2-methyl-N-[3-(triethoxysilyl)propyl]amine which lacks such reactivity .

Data Table: Properties and Applications

Property/Feature	Value/Description
Chemical Structure	Chemical Structure
Molecular Weight	328.28 g/mol
Biological Activity	Surface modification, biosensor enhancement
Applications	Advanced materials (coatings, adhesives)
Mechanism of Action	Hydrolysis and condensation leading to siloxane bond formation

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Silyl Group	Halide/Functional Group	Key Properties	Applications	Reference
Propanamide, 2-bromo-2-methyl-N-[3-(triethoxysilyl)propyl]-	Triethoxysilyl	Bromoisobutyramide	Hydrolytic stability due to ethoxy groups; moderate reactivity	Polymer brush initiators, surface patterning
3-(Trimethoxysilyl)propyl 2-Bromo-2-methylpropanoate	Trimethoxysilyl	Bromoisobutyrate	Faster hydrolysis (methoxy > ethoxy); higher surface reactivity	Commercial ATRP initiators (TCI Chemicals)
[11-(2-Bromo-2-methyl)-propionyloxy]undecyltrichlorosilane	Trichlorosilane	Bromoisobutyrate	High reactivity but poor hydrolytic stability; forms dense monolayers	High-precision surface grafting
2-Bromo-2-methyl-N-{3-[chloro(dimethyl)silyl]-propyl}propanamide	Chloro(dimethyl)silyl	Bromoisobutyramide	Hydrophobic (contact angle 69.2°); rapid surface attachment	Hydrophobic coatings
N,N,N',N'-Tetrakis-(3-(triethoxysilyl)-propyl)-malonamide (TTPMA)	Triethoxysilyl (multiple)	Malonamide	Multi-site anchoring; enhanced surface stability	Crosslinked hybrid materials

Reactivity and Stability

• Triethoxysilyl vs. Trimethoxysilyl : The ethoxy groups in the target compound hydrolyze slower than methoxy analogues, enabling controlled grafting in aqueous environments .
• Triethoxysilyl vs. Trichlorosilane : Trichlorosilane-based initiators (e.g., [11-(2-bromo-2-methyl)-propionyloxy]undecyltrichlorosilane) exhibit faster surface binding but degrade in humid conditions, limiting long-term stability .

Functional Group Impact

• Bromoisobutyramide vs. Bromoisobutyrate: The amide linkage in the target compound enhances thermal stability compared to ester-linked analogues (e.g., 3-(trimethoxysilyl)propyl 2-bromo-2-methylpropanoate), which are prone to ester hydrolysis .
• Comparison with Carbamate Derivatives : Unlike O-4-methylcoumarinyl-N-[3-(triethoxysilyl)propyl]carbamate, which is water-soluble and used in fluorescence-based applications, the target compound’s hydrophobicity restricts it to organic-phase reactions .

Surface Modification Performance

• Hydrophobicity : The target compound’s contact angle (~46.9°–69.2°, depending on surface treatment) is intermediate between hydrophilic unmodified silicon oxide and highly hydrophobic chloro(dimethyl)silyl derivatives .
• Patterned Monolayers: Unlike multi-silyl compounds like TTPMA, the single triethoxysilyl group in the target compound allows precise spatial control in electrochemical lithography .

Coordination Chemistry

While structurally distinct from phenanthroline-based Ir(III) complexes (e.g., phen-Br), the target compound’s bromine could theoretically participate in coordination, though its primary use remains surface functionalization .

Q & A

Basic: What are the key synthetic routes and characterization methods for 2-bromo-2-methyl-N-[3-(triethoxysilyl)propyl]propanamide?

Answer:
The compound is synthesized via nucleophilic substitution or condensation reactions between bromoisobutyryl derivatives and 3-aminopropyltriethoxysilane. A common method involves reacting 2-bromo-2-methylpropionyl chloride with 3-aminopropyltriethoxysilane in anhydrous toluene under basic conditions (e.g., triethylamine) to neutralize HCl byproducts . Characterization typically includes:

• 1H-NMR to confirm the presence of the bromoisobutyramido group and triethoxysilyl protons (e.g., δ 3.8 ppm for ethoxy groups, δ 1.2 ppm for methyl groups) .
• Contact angle measurements (e.g., ~63.6° for modified surfaces) to verify hydrophobicity post-immobilization .

Basic: How is this compound used to functionalize surfaces for polymer grafting?

Answer:
The compound acts as an atom transfer radical polymerization (ATRP) initiator. Surface functionalization involves:

Substrate pretreatment : Plasma cleaning (e.g., oxygen plasma for 10 minutes) to activate hydroxyl groups on silicon/glass surfaces .

Immobilization : Immersion in anhydrous toluene or ethanol containing the compound (2% v/v) for 12–24 hours at room temperature to form covalent Si–O–Si bonds .

Curing : Heating at 60°C under vacuum for 2 hours to stabilize the initiator layer .

Advanced: What experimental challenges arise in optimizing ATRP initiation efficiency?

Answer:
Key challenges include:

• Initiator density control : Uneven immobilization can lead to inconsistent polymer brush thickness. Ellipsometry or X-ray photoelectron spectroscopy (XPS) is used to quantify initiator surface density .
• Solvent compatibility : Hydrolysis of triethoxysilyl groups in polar solvents (e.g., water) can reduce grafting efficiency. Anhydrous conditions are critical during functionalization .
• Competing side reactions : Trace moisture may hydrolyze the bromoisobutyramido group, reducing ATRP activity. Karl Fischer titration ensures solvent dryness .

Advanced: How does structural variation in the compound influence polymer brush properties?

Answer:
The bromine atom initiates ATRP, while the triethoxysilyl group anchors the molecule to substrates. Structural modifications (e.g., altering the silane chain length or bromine substitution pattern) can:

• Adjust hydrophobicity : Longer alkyl chains increase contact angles, affecting monomer diffusion during polymerization .
• Modify grafting density : Bulkier substituents may sterically hinder initiator packing, reducing brush density .
• Impact stability : Triethoxysilyl groups provide stronger covalent bonding compared to chlorosilanes, enhancing durability under hydrolytic conditions .

Advanced: How can researchers resolve discrepancies in polymer brush thickness data?

Answer:
Discrepancies often stem from:

• Varied initiator densities : Use atomic force microscopy (AFM) or quartz crystal microbalance (QCM) to correlate thickness with initiator loading .
• Kinetic differences : Monitor polymerization time and monomer concentration (e.g., higher [monomer] increases brush growth rate) .
• Substrate roughness : Atomic layer deposition (ALD) can create ultra-smooth surfaces for reproducible grafting .

Basic: What analytical techniques confirm successful surface functionalization?

Answer:

• Water contact angle : Increased hydrophobicity (e.g., from 46.9° to 69.2°) confirms silane attachment .
• XPS : Detection of bromine (Br 3d peak at ~70 eV) and silicon (Si 2p peak at ~103 eV) validates surface composition .
• Ellipsometry : Measures initiator layer thickness (typically 1–2 nm) and polymer brush growth .

Advanced: What role does this compound play in hybrid nanomaterials or biomedical devices?

Answer:

• Nanoreactor fabrication : The compound immobilizes enzymes (e.g., uricase) on surfaces via polymer brushes, enabling cascade reactions in diagnostic platforms .
• Virus adsorption : Cationic polymer brushes (e.g., PMTAC) grafted using this initiator enhance viral particle capture for passive sampling .
• Luminescent materials : Derivatives serve as ligands in Ir(III) complexes (e.g., phen-Br), improving oxygen sensing in optoelectronic devices .

Advanced: How to address hydrolysis or degradation of the triethoxysilyl group during storage?

Answer:

• Storage conditions : Keep in anhydrous solvents (e.g., toluene) under nitrogen at –20°C to prevent moisture ingress .
• Stability testing : Periodic 1H-NMR or FTIR analysis detects hydrolysis (e.g., loss of ethoxy peaks or emergence of silanol groups) .